Cas no 262-89-5 (Dibenzoa,ecyclooctene)
Dibenzoa,ecyclooctene structure
Product Name:Dibenzoa,ecyclooctene
CAS No:262-89-5
MF:C16H12
MW:204.266484260559
MDL:MFCD01194090
CID:280069
PubChem ID:253662370
Update Time:2025-04-19
Dibenzoa,ecyclooctene Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[a,e]cyclooctene
- cis,cis-dibenzo[a,e]cyclooctatetraene
- DBCOT
- Dibenzo[a,e][8]annulene
- Dibenzo[a,e]cyclooctatetraene
- Dibenzo(a,e)cyclooctene
- VGQWCQNHAMVTJY-RKUAQPHYSA-N
- VGQWCQNHAMVTJY-YFDRDTFESA-N
- (5Z,11E)-Dibenzo[a,e]cyclooctene
- (5Z,11Z)-Dibenzo[a,e]cyclooctene
- D4338
- 262-89-5
- AKOS004901754
- tricyclo[10.4.0.0?,?]hexadeca-1(12),2,4,6,8,10,13,15-octaene
- (1Z,3Z,9Z,11Z)-Tricyclo[10.4.0.04,9]hexadeca-1,3,5,7,9,11,13,15-octaene
- MFCD01194090
- AS-57954
- (2Z,10Z)-tricyclo[10.4.0.04,9]hexadeca-1(16),2,4,6,8,10,12,14-octaene
- AKOS037645168
- Dibenzoa,ecyclooctene
-
- MDL： MFCD01194090
- Inchi： 1S/C16H12/c1-2-6-14-11-12-16-8-4-3-7-15(16)10-9-13(14)5-1/h1-12H/b10-9-,12-11-,13-9-,14-11-,15-10-,16-12-
- InChI Key： VGQWCQNHAMVTJY-YFDRDTFESA-N
- SMILES： C12C=CC=CC=1C=CC1C=CC=CC=1C=C2 |c:7,16|
Computed Properties
- Exact Mass: 204.09400
- Monoisotopic Mass: 204.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 4.8
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: 105.0 to 110.0 deg-C
- Boiling Point: 130°C/0.2mmHg(lit.)
- Flash Point: No date available
- PSA: 0.00000
- LogP: 4.34080
- λmax: 304(CH2Cl2)(lit.)
- Vapor Pressure: No date available
Dibenzoa,ecyclooctene Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：0-10°C
Dibenzoa,ecyclooctene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4338-1g |
Dibenzoa,ecyclooctene |
262-89-5 | 97.0%(GC) | 1g |
￥3140.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4338-200mg |
Dibenzoa,ecyclooctene |
262-89-5 | 97.0%(GC) | 200mg |
￥985.0 | 2022-05-30 | |
| abcr | AB474284-200 mg |
Dibenzo[a,e]cyclooctene, 97%; . |
262-89-5 | 97% | 200mg |
€137.80 | 2023-06-15 | |
| abcr | AB474284-1 g |
Dibenzo[a,e]cyclooctene, 97%; . |
262-89-5 | 97% | 1g |
€420.30 | 2023-06-15 | |
| Apollo Scientific | OR472038-1g |
Dibenzo[a,e]cyclooctene |
262-89-5 | 97% | 1g |
£325.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D869313-200mg |
Dibenzo[a,e]cyclooctene |
262-89-5 | 97% | 200mg |
961.20 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D4338-1g |
Dibenzo[a,e]cyclooctene |
262-89-5 | >97.0%(GC) | 1g |
¥2090.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D4338-200mg |
Dibenzo[a,e]cyclooctene |
262-89-5 | >97.0%(GC) | 200mg |
¥750.00 | 2024-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155024-1G |
Dibenzoa,ecyclooctene |
262-89-5 | 95% | 1g |
¥2772.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155024-200MG |
Dibenzoa,ecyclooctene |
262-89-5 | 95% | 200mg |
¥767.90 | 2023-09-03 |
Dibenzoa,ecyclooctene Related Literature
-
Miaomiao Zhu,Tianyu Li,Zhengqi Chai,Junnian Wei,Ze-Jie Lv,Wen-Xiong Zhang Inorg. Chem. Front. 2023 10 630
-
2. Dibenzo[a,e]cyclooctene: a nonplanar radical cationFabian Gerson,Patrick Felder,Reto Schmidlin,Henry N. C. Wong J. Chem. Soc. Chem. Commun. 1994 1659
-
Marco Bellini,Jonas B?sken,Michael W?rle,Debora Th?ny,Juan José Gamboa-Carballo,Frank Krumeich,Francesco Bàrtoli,Hamish A. Miller,Lorenzo Poggini,Werner Oberhauser,Alessandro Lavacchi,Hansj?rg Grützmacher,Francesco Vizza Chem. Sci. 2022 13 3748
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4. Subject index, 1994
-
5. Unexpected rearrangements induced by the metal cation in the reduction of cycloocta[b]naphthalene with alkali metals in ethers. An EPR and ENDOR studyM. Celina R. L. R. Lazana,M. Luisa T. M. B. Franco,Bernardo J. Herold J. Chem. Soc. Perkin Trans. 2 1991 1791
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